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The crystal structure of 4-nitrophthalamide (systematic name: 4-nitrobenzene-1,2-dicarboxamide) has been

determined through single-crystal X-ray diffraction [1]. The key data is summarized below.

Table 1: Crystallographic Data for 4-Nitrophthalamide [1]

Parameter Value
Chemical Formula CsH7N304
Molecular Weight 209.17 g/mol
Crystal System Monoclinic
Space Group P21/c

Unit Cell Parameters

a 7.7425 (2) A
b 9.6634 (2) A
C 12.1276 (3) A
B 106.008 (3)°
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Parameter Value
Unit Cell Volume 872.19 (4) As
Measurement Temperature 100K

Molecular Conformation: In the molecular structure, all substituents are twisted out of the plane of the
central benzene ring [1]. The dihedral angles are 11.36 (2)° for the nitro group, 60.89 (6)° for one amide
group, and 34.39 (6)° for the other amide group [1]. The two amide groups are oriented to either side of
the benzene ring, with their amine groups directed away from each other, preventing any intramolecular

hydrogen bonding [1].

Hydrogen Bonding and Crystal Packing: The three-dimensional crystal architecture is established by a
network of N—H---O hydrogen bonds [1].

e Each N-H group acts as a hydrogen bond donor
e The oxygen atoms O1 and O3 each accept two hydrogen bonds
¢ This extensive intermolecular bonding connects the molecules into a stable 3D network

Globally, this network can be described as comprising columns of molecules aligned along the a axis [1].
The following diagram illustrates the experimental workflow from synthesis to crystal structure

determination.
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Experimental Protocol for Synthesis and Crystallization

If you wish to replicate the crystal structure analysis, the following synthesis and crystallization protocol can

be used.
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Synthesis of 4-Nitrophthalamide [1]:

¢ Reaction: Stir a mixture of 4-nitrophthalimide and concentrated ammonium hydroxide (NH4OH) at
room temperature for 24 hours.

e Work-up: Filter the resulting off-white precipitate under vacuum.

e Purification: Wash the solid with cold water.

¢ Yield: This procedure yields approximately 63.8% of the target compound.

¢ Melting Point: The reported melting point is 465-469 K (192-196 °C).

Crystallization for X-ray Study [1]:

e Suitable single crystals for X-ray diffraction analysis were obtained by the slow evaporation of an
aqueous solution of the synthesized 4-nitrophthalamide.

Comparative Context and Further Research

e Comparison with a Precursor: The crystal packing of 4-nitrophthalamide differs from its derivative,
4-nitrophthalonitrile. In the nitrile derivative, supramolecular layers with a zigzag topology are
formed primarily through C—H---N interactions, rather than the N—H---O bond network seen in the
amide [2]. This highlights how functional groups dictate solid-state structure.

¢ Primary Use: 4-Nitrophthalamide is primarily used as a key intermediate in the synthesis of
phthalocyanines [3] [4], which are compounds with applications in dyes, pigments, and functional
materials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. (IUCr) 4 - Nitrophthalamide [journals.iucr.org]
2. -Nitrophthalonitrile - PMC [pmc.ncbi.nim.nih.gov]
3.-4| CAS 13138-53-9 | SCBT - Santa Cruz... Nitrophthalamide [scbt.com]

4. Synthesis and Characterization of Metal Phthalocyanine Complex... [ejtas.com]

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3998506/
https://www.scbt.com/p/4-nitrophthalamide-13138-53-9
https://ejtas.com/index.php/journal/article/view/576
https://www.smolecule.com/products/s6585608?utm_src=pdf-custom-synthesis
https://journals.iucr.org/e/issues/2014/03/00/hg5382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3998506/
https://www.scbt.com/p/4-nitrophthalamide-13138-53-9
https://ejtas.com/index.php/journal/article/view/576
https://www.smolecule.com/products/s6585608?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [Crystal Structure and Packing Analysis of 4-Nitrophthalamide].

Smolecule, [2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b6585608#4-

nitrophthalamide-crystal-packing-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. Address:

smolecule) Compounds, Empowering Innovative

Research Solutions Beyond Boundaries. Phone:
Email:
Web:

Ontario, CA 91761, United
States

(512) 262-9938
info@smolecule.com

www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5

Tech Support


https://www.smolecule.com/products/b6585608#4-nitrophthalamide-crystal-packing-analysis
https://www.smolecule.com/products/b6585608#4-nitrophthalamide-crystal-packing-analysis
https://www.smolecule.com/products/b6585608#4-nitrophthalamide-crystal-packing-analysis
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s6585608?utm_src=pdf-bulk
https://www.smolecule.com/products/s6585608?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

